4-Bromo-2,6-dimethylbenzonitrile

Specification

• CAS No.: 5757-66-4
• Molecular Formula: C9H8BrN
• Molecular Weight: 210.07 g/mol
• IUPAC Name: 4-bromo-2,6-dimethylbenzonitrile
• Standard InChI: InChI=1S/C9H8BrN/c1-6-3-8(10)4-7(2)9(6)5-11/h3-4H,1-2H3
• Standard InChI Key: LAYDFDMDUCVHBO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1C#N)C)Br
• Canonical SMILES: CC1=CC(=CC(=C1C#N)C)Br

Introduction

Chemical Identity and Structure

4-Bromo-2,6-dimethylbenzonitrile (CAS Number: 5757-66-4) is an aromatic nitrile derivative characterized by a benzene ring substituted with a bromine atom at the 4-position, methyl groups at the 2- and 6-positions, and a nitrile (cyano) group. The compound belongs to the broader class of benzonitrile derivatives, which are important building blocks in organic synthesis.

Basic Identification Parameters

The compound is identified by several names and identifiers as listed in Table 1.

Table 1: Identification Parameters of 4-Bromo-2,6-dimethylbenzonitrile

Parameter	Information
Common Name	4-Bromo-2,6-dimethylbenzonitrile
CAS Number	5757-66-4
Molecular Formula	C₉H₈BrN
Molecular Weight	210.070 g/mol
IUPAC Name	4-bromo-2,6-dimethylbenzonitrile
Synonyms	4-bromo-2,6-dimethylbenzenecarbonitrile, 4-bromo-1-cyano-2,6-dimethylbenzene, Benzonitrile, 4-bromo-2,6-dimethyl-
European Community (EC) Number	846-314-9
DSSTox Substance ID	DTXSID10448070

The molecular structure features a benzene core with a nitrile group, bromine, and two methyl groups arranged in a specific pattern that contributes to its unique chemical properties and reactivity.

Physical and Chemical Properties

4-Bromo-2,6-dimethylbenzonitrile exhibits specific physical and chemical properties that determine its behavior in various environments and reactions. These properties are crucial for understanding its potential applications and handling requirements.

Physical Properties

The compound exists as a solid at room temperature with distinctive physical characteristics as detailed in Table 2.

Table 2: Physical Properties of 4-Bromo-2,6-dimethylbenzonitrile

Property	Value
Physical State	Solid
Density	1.4±0.1 g/cm³
Boiling Point	279.8±35.0 °C at 760 mmHg
Melting Point	Not available in literature
Flash Point	123.0±25.9 °C
Vapor Pressure	0.0±0.6 mmHg at 25°C
Index of Refraction	1.579
Exact Mass	208.984009

Chemical Properties

The chemical behavior of 4-Bromo-2,6-dimethylbenzonitrile is influenced by its functional groups and molecular structure, particularly the nitrile group and bromine atom which serve as reactive centers.

Table 3: Chemical Properties of 4-Bromo-2,6-dimethylbenzonitrile

Property	Value
LogP	3.34
PSA (Polar Surface Area)	23.79000
Reactivity	Capable of participating in various organic reactions, particularly through the nitrile group and bromine position
Solubility	Limited water solubility; soluble in organic solvents such as DMSO
Stability	Relatively stable under normal conditions

The presence of the nitrile group makes this compound particularly valuable in organic synthesis, as it can be transformed into various functional groups such as carboxylic acids, amines, and amides through appropriate chemical reactions.

Applications and Research Significance

4-Bromo-2,6-dimethylbenzonitrile has demonstrated considerable utility in various scientific and industrial applications, particularly as a building block in synthetic chemistry and pharmaceutical development.

Pharmaceutical Applications

Hazard Code	Description	Hazard Category
H302	Harmful if swallowed	Acute toxicity, oral - Category 4
H312	Harmful in contact with skin	Acute toxicity, dermal - Category 4
H315	Causes skin irritation	Skin corrosion/irritation - Category 2
H319	Causes serious eye irritation	Serious eye damage/eye irritation - Category 2A
H332	Harmful if inhaled	Acute toxicity, inhalation - Category 4
H335	May cause respiratory irritation	Specific target organ toxicity, single exposure - Category 3

Recent Research Developments

Recent scientific literature suggests ongoing interest in 4-Bromo-2,6-dimethylbenzonitrile and its derivatives, particularly in the contexts of medicinal chemistry and material science.

Crystallographic Studies

Structural studies, such as those published in Acta Crystallographica, have investigated the crystalline structure of 4-bromo-2,6-dimethylbenzonitrile N-oxide, providing insights into the spatial arrangement and molecular packing of this derivative.

Stock Solution Preparation

For research applications, specific guidelines have been developed for the preparation of stock solutions of 4-Bromo-2,6-dimethylbenzonitrile.

Table 5: Stock Solution Preparation Guidelines

Desired Concentration	Amount of Compound
	1 mg
1 mM	4.7603 mL
5 mM	0.9521 mL
10 mM	0.476 mL

Researchers are advised to select appropriate solvents for stock solution preparation based on the solubility characteristics of the compound in different solvents. Once prepared, solutions should be stored in separate packages to avoid degradation from repeated freezing and thawing cycles.

Classification	Code/Information
HS Code	2926909090
Classification Description	Other nitrile-function compounds
VAT	17.0%
Tax rebate rate	9.0%
MFN tariff	6.5%
General tariff	30.0%

This classification indicates the compound falls under the broader category of nitrile-functional organic compounds for import/export purposes.